N-(2-chlorophenyl)-5-[(2-methoxyphenoxy)methyl]-2-furamide

• IUPAC Name: N-(2-chlorophenyl)-5-[(2-methoxyphenoxy)methyl]furan-2-carboxamide
• InChI: InChI=1S/C19H16ClNO4/c1-23-16-8-4-5-9-17(16)24-12-13-10-11-18(25-13)19(22)21-15-7-3-2-6-14(15)20/h2-11H,12H2,1H3,(H,21,22)
• InChI Key: GXLMEZKHDODQMV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC2=CC=C(O2)C(=O)NC3=CC=CC=C3Cl
• Molecular Formula: C19H16ClNO4
• Molecular Weight: 357.8 g/mol

Description

WAY-325398 is a furan derivative with the chemical formula C({19})H({16})ClNO(_{4}) and a molecular weight of 357.79 g/mol . This compound is known for its ability to inhibit osteoclast formation, making it a significant molecule in the study of bone resorption and related disorders.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of WAY-325398 involves several steps, starting with the preparation of the furan ring and subsequent functionalization. One common synthetic route includes the following steps:

Formation of the Furan Ring: The furan ring can be synthesized through the Paal-Knorr synthesis, where a 1,4-dicarbonyl compound reacts under acidic conditions to form the furan ring.

Functionalization: The furan ring is then functionalized by introducing the chlorophenyl and methoxyphenoxy groups. This can be achieved through nucleophilic substitution reactions.

Final Assembly: The final step involves the coupling of the functionalized furan ring with the carboxamide group, typically using coupling reagents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole).

Industrial Production Methods

Industrial production of WAY-325398 would likely involve optimization of the above synthetic route to ensure high yield and purity. This includes scaling up the reactions, optimizing reaction conditions (temperature, solvent, and time), and employing purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

WAY-325398 can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furanones under oxidative conditions.

Reduction: The nitro group, if present, can be reduced to an amine.

Substitution: The chlorophenyl group can undergo nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO(_4)) or chromium trioxide (CrO(_3)) can be used.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or chemical reduction using tin(II) chloride (SnCl(_2)).

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products

Oxidation: Furanones and other oxidized derivatives.

Reduction: Amines and reduced derivatives.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

WAY-325398 has several applications in scientific research:

Chemistry: Used as a model compound to study furan chemistry and its reactivity.

Biology: Investigated for its role in inhibiting osteoclast formation, which is crucial in bone resorption studies.

Medicine: Potential therapeutic applications in treating bone-related disorders such as osteoporosis.

Industry: Could be used in the development of new materials or as a precursor in the synthesis of other biologically active compounds.

Mechanism of Action

WAY-325398 exerts its effects primarily by inhibiting the formation of osteoclasts, the cells responsible for bone resorption. The exact molecular targets and pathways involved include:

Inhibition of RANKL (Receptor Activator of Nuclear Factor Kappa-Β Ligand): RANKL is essential for osteoclast differentiation and activation.

Modulation of NF-κB Pathway: The NF-κB pathway is crucial for osteoclastogenesis. WAY-325398 may inhibit this pathway, reducing osteoclast activity and bone resorption.

Comparison with Similar Compounds

WAY-325398 can be compared with other osteoclast inhibitors such as:

Alendronate: A bisphosphonate that inhibits osteoclast-mediated bone resorption.

Denosumab: A monoclonal antibody that binds to RANKL, preventing it from activating its receptor on osteoclasts.

Zoledronic Acid: Another bisphosphonate with a similar mechanism to alendronate but with higher potency.

Uniqueness

WAY-325398 is unique due to its specific chemical structure as a furan derivative, which may offer different pharmacokinetic and pharmacodynamic properties compared to other osteoclast inhibitors. Its ability to inhibit osteoclast formation at a relatively low concentration (10 μM) with a 14.11% inhibition rate highlights its potential as a therapeutic agent .

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